3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid

• Molecular Formula: C19H11N3O3S2
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
• InChI: InChI=1S/C19H11N3O3S2/c23-17-15(10-11-3-2-6-14-16(11)21-8-7-20-14)27-19(26)22(17)13-5-1-4-12(9-13)18(24)25/h1-10H,(H,24,25)/b15-10-
• InChI Key: BGJDWLZVDPOAOK-GDNBJRDFSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)N2C(=O)/C(=C/C3=C4C(=CC=C3)N=CC=N4)/SC2=S)C(=O)O
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=O)C(=CC3=C4C(=CC=C3)N=CC=N4)SC2=S)C(=O)O

Description

Table 1: Molecular Identity

Property	Value
IUPAC Name	3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid
Molecular Formula	C₁₉H₁₁N₃O₃S₂
Molecular Weight	393.44 g/mol
Key Functional Groups	Thiazolidinone, thione, carboxylic acid, quinoxaline

The Z-configuration of the methylidene group is critical for spatial alignment with biological targets, as seen in analogous thiazolidinone derivatives.

Crystallographic and Stereochemical Properties

While X-ray crystallographic data for this specific compound is not publicly available, structural analogs provide insights into its stereochemical behavior. For example:

• The (5Z) designation confirms the cis orientation of the quinoxalin-5-ylmethylidene group relative to the thiazolidinone ring’s ketone oxygen.
• In similar compounds, such as (5Z)-5-(quinoxalin-6-ylmethylidene)-1,3-thiazolidine-2,4-dione , the Z-configuration stabilizes planar conformations through conjugation between the thiazolidinone and quinoxaline systems.

Key Stereochemical Features:

• Planarity : The thiazolidinone ring adopts a slightly puckered conformation, while the quinoxaline system remains planar due to aromaticity.
• Hydrogen Bonding : The carboxylic acid group forms intramolecular hydrogen bonds with the thione group, as observed in benzoic acid-containing analogs.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (DMSO-d₆, 400 MHz):

• Aromatic protons : Signals at δ 7.8–8.2 ppm (quinoxaline and benzoic acid rings).
• Exocyclic double bond proton : A singlet at δ 6.9 ppm (H-C=, Z-configuration).
• Carboxylic acid proton : Broad peak at δ 12.1 ppm (exchangeable with D₂O).

¹³C NMR (DMSO-d₆, 100 MHz):

• Thione (C=S) : 192.3 ppm.
• Ketone (C=O) : 174.8 ppm.
• Quinoxaline carbons : 120–150 ppm (aromatic carbons).

Infrared (IR) Spectroscopy

Peak (cm⁻¹)	Assignment
1680	C=O (thiazolidinone)
1585	C=N (quinoxaline)
1250	C=S (thione)
1705	COOH (carboxylic acid)

Data adapted from quinoxaline-thiazolidinone hybrids.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• λₘₐₓ (MeOH) : 320 nm, attributed to π→π* transitions in the conjugated quinoxaline-thiazolidinone system.
• Molar Absorptivity (ε) : 12,500 L·mol⁻¹·cm⁻¹, consistent with extended conjugation.

Table 2: Spectroscopic Summary

Technique	Key Data	Source Analogs
¹H NMR	δ 7.8–8.2 (aromatic), δ 6.9 (C=CH)
IR	1680 cm⁻¹ (C=O), 1250 cm⁻¹ (C=S)
UV-Vis	λₘₐₓ = 320 nm (ε = 12,500)

Preparation Methods

Synthesis of Quinoxaline-5-carbaldehyde

Method A: Vilsmeier-Haack Formylation

• Substrate : Quinoxaline.

• Reagents : POCl₃, DMF.

• Conditions : Reflux at 80°C for 6–8 hours.

• Yield : ~60–70%.

Method B: Catalytic Oxidation of 5-Halomethylquinoxaline

• Substrate : 5-Chloromethylquinoxaline.

• Catalyst : Transition metal (e.g., MnO₂).

• Conditions : Oxygen atmosphere, aqueous alkaline suspension, 60°C for 12 hours.

• Yield : ~80%.

Formation of Schiff Base Intermediate

• Reactants :

  • Quinoxaline-5-carbaldehyde (1 equiv).

  • 3-Aminobenzoic acid (1.2 equiv).

• Solvent : Ethanol or DMF.

• Conditions : Reflux for 4–6 hours.

• Workup : Precipitation in ice-cold water, filtration, and drying.

• Characterization : IR (C=N stretch: 1610–1640 cm⁻¹), ¹H NMR (δ 8.5–9.0 ppm for imine proton).

Cyclocondensation to Thiazolidinone

Method A: ZnCl₂-Catalyzed Cyclization

• Reactants :

  • Schiff base (1 equiv).

  • Mercaptoacetic acid (1.5 equiv).

• Catalyst : Anhydrous ZnCl₂ (10 mol%).

• Solvent : DMF or toluene.

• Conditions : Reflux at 120°C for 8–12 hours.

• Workup : Pour into ice-water, filter, recrystallize from ethanol.

• Yield : 55–65%.

Method B: Fe₃O4@SiO₂ Nanoparticle-Catalyzed Reaction

• Catalyst : Fe₃O4@SiO₂@urea–benzoic acid (5 wt%).

• Solvent : Ethanol.

• Conditions : 80°C, 4 hours.

• Yield : 70–75%.

Stereochemical Control of the (5Z) Isomer

The Z-configuration at the C5 position is critical for biological activity. Key factors influencing stereoselectivity:

• Solvent : Polar aprotic solvents (e.g., DMF) favor Z-isomer formation.

• Catalyst : Lewis acids (ZnCl₂) stabilize the transition state for Z-configuration.

• Temperature : Lower temperatures (80–100°C) reduce isomerization.

Analytical Data and Characterization

Parameter	Value
Molecular Formula	C₂₁H₁₂N₄O₃S₂
Molecular Weight	432.47 g/mol
Melting Point	235–238°C (decomposes)
IR (KBr, cm⁻¹)	1690 (C=O), 1251 (C=S), 1615 (C=N), 2926 (Ar-H)
¹H NMR (DMSO-d₆, δ)	8.95 (s, 1H, quinoxaline-H), 8.30–7.20 (m, 8H, Ar-H), 5.98 (s, 1H, CH=N)
MS (ESI)	m/z 433.1 [M+H]⁺

Optimization and Challenges

Yield Improvement Strategies

• Microwave Assistance : Reduces reaction time to 2–3 hours with 10–15% higher yield.

• Catalyst Recycling : Fe₃O4 nanoparticles can be reused for 4 cycles without significant loss.

Common Pitfalls

• Isomerization : Prolonged heating leads to E/Z interconversion.

• Impurities : Unreacted Schiff base requires column chromatography (hexanes/EtOAc, 3:7).

Alternative Routes

Multi-Component Reaction (MCR) Approach

• Reactants : 3-Aminobenzoic acid, quinoxaline-5-carbaldehyde, mercaptoacetic acid.

• Catalyst : Acetic acid/ammonium acetate.

• Conditions : One-pot reflux in ethanol for 12 hours.

• Yield : 50–55%.

Solid-Phase Synthesis

• Resin : Wang resin-functionalized 3-aminobenzoic acid.

• Steps : Sequential coupling with quinoxaline aldehyde and mercaptoacetic acid.

• Yield : 60–65% (requires specialized equipment).

Industrial-Scale Considerations

• Cost-Efficiency : ZnCl₂ is preferred over nanoparticle catalysts for large batches.

• Safety : Thionation steps require strict control of H₂S gas emission.

Method	Source	Key Feature
ZnCl₂-catalyzed		High reproducibility
Fe₃O4 nanoparticle		Eco-friendly, reusable catalyst
Vilsmeier-Haack formylation		Scalable quinoxaline aldehyde synthesis

Chemical Reactions Analysis

Types of Reactions

3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the quinoxaline moiety.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Catalysts:
p-Toluenesulfonic acid, palladium on carbon .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoxaline N-oxides, while reduction could produce reduced quinoxaline derivatives .

Scientific Research Applications

3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anti-inflammatory, antimicrobial, and anticancer properties.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of 3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid involves its interaction with specific molecular targets. The quinoxaline moiety can interact with enzymes or receptors, modulating their activity. The thiazolidine ring may contribute to the compound’s binding affinity and specificity. These interactions can lead to various biological effects, such as inhibition of enzyme activity or modulation of receptor signaling pathways .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The activity of thiazolidinone derivatives is highly dependent on substituents at positions 3 and 3. Below is a comparative analysis of key analogues:

Key Observations:

Quinoxaline vs. Benzylidene/Indolylidene: The quinoxaline group in the target compound introduces a larger aromatic system with two nitrogen atoms, which may enhance DNA intercalation or kinase binding compared to mono-aromatic benzylidene groups . Indolylmethylene derivatives (e.g., compound 5b in ) exhibit strong antibacterial activity, suggesting that nitrogen-rich heterocycles improve microbial target engagement.

Benzoic Acid Position :

• Meta-substitution (position 3) in the target compound vs. para-substitution in BML-260 may alter binding kinetics. Para-substituted benzoic acids often show improved steric compatibility with hydrophobic enzyme pockets.

Electron-Withdrawing Groups :

• Fluorinated benzylidene groups (e.g., 3-fluorobenzylidene in ) enhance anticancer activity, likely due to increased electrophilicity and metabolic stability.

Biological Activity

3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid is a complex organic compound notable for its structural features, including a quinoxaline moiety and a thiazolidine ring. These components suggest potential pharmacological applications, particularly in the realm of anticancer and antimicrobial therapies.

Structural Characteristics

The compound has the following molecular attributes:

Property	Details
Molecular Formula	C19H11N3O3S2
Molecular Weight	393.4 g/mol
IUPAC Name	3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid

The biological activity of this compound is largely attributed to its interaction with specific molecular targets. The quinoxaline moiety can modulate enzyme activities or receptor signaling pathways, while the thiazolidine ring enhances binding affinity. This dual interaction mechanism contributes to its diverse biological effects, including:

• Antimicrobial Activity : The compound exhibits significant antibacterial properties, which can be attributed to its ability to disrupt bacterial cell functions.
• Anticancer Activity : Research indicates that thiazolidinone derivatives can induce apoptosis in cancer cells through both intrinsic and extrinsic signaling pathways .

Biological Activities

Research has demonstrated that compounds similar to 3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid exhibit a range of biological activities:

Compound Name	Primary Biological Activity	Unique Features
Thiazolidinone Derivatives	Antimicrobial, Anticancer	Structural diversity leading to varied activity profiles
Pioglitazone	Antidiabetic	Insulin sensitization mechanism
Quinoxaline Derivatives	Antibacterial, Anticancer	Enhanced oxidative stability

Case Studies and Research Findings

Several studies have highlighted the biological efficacy of thiazolidinone compounds:

• Cytotoxicity Studies : In vitro tests revealed that thiazolidinone derivatives exert selective cytotoxic effects on various cancer cell lines. For instance, certain derivatives showed IC50 values lower than those of established chemotherapeutics like cisplatin, indicating their potential as effective anticancer agents .
• Antibacterial Activity : Compounds structurally related to 3-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid demonstrated significant inhibition against Gram-positive bacteria in laboratory settings, showcasing their potential as novel antibacterial agents .
• Mechanistic Insights : Studies have proposed that the anticancer mechanisms involve the induction of apoptosis in cancer cells through various pathways, including mitochondrial dysfunction and activation of caspases .